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Compound of Interest

Compound Name: Ajugalide D

Cat. No.: B3038295 Get Quote

Ajugalide D: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

Introduction
Ajugalide D is a naturally occurring neoclerodane diterpene isolated from the plant Ajuga

taiwanensis.[1] This technical guide provides a concise summary of the available scientific

information on Ajugalide D, including its chemical properties and the context of its discovery.

This document is intended to serve as a foundational resource for researchers interested in this

compound.

Chemical and Physical Properties
The fundamental chemical and physical properties of Ajugalide D are summarized in the table

below. This data is essential for the identification, quantification, and handling of the compound

in a research setting.

Property Value Source

CAS Number 853247-65-1 [1]

Molecular Weight 380.48 g/mol [1]

Molecular Formula C₂₁H₃₂O₆ [1]

Class Neoclerodane Diterpene [1]
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Isolation and Characterization
Ajugalide D was first isolated and characterized in 2005 from the whole plant of Ajuga

taiwanensis. The isolation process involved phytochemical investigation of the plant material,

leading to the identification of several neoclerodane diterpenes, including four new compounds

at the time: ajugalide-A, -B, -C, and -D.[1]

Experimental Protocol: Isolation of Ajugalide D
The following is a summary of the experimental methodology for the isolation of Ajugalide D as

described in the initial discovery.[1]

Extraction: The air-dried whole plant material of Ajuga taiwanensis is extracted with a

suitable solvent (e.g., methanol) at room temperature. The resulting extract is then

concentrated under reduced pressure to yield a crude residue.

Solvent Partitioning: The crude extract is suspended in water and partitioned successively

with solvents of increasing polarity, such as ethyl acetate and n-butanol, to separate

compounds based on their polarity.

Chromatographic Separation: The fraction containing Ajugalide D (typically the ethyl

acetate-soluble fraction) is subjected to a series of chromatographic techniques for further

purification. This multi-step process often includes:

Silica Gel Column Chromatography: The extract is loaded onto a silica gel column and

eluted with a gradient of solvents (e.g., a mixture of n-hexane and ethyl acetate with

increasing polarity) to separate the components into fractions.

Preparative High-Performance Liquid Chromatography (HPLC): Fractions containing

Ajugalide D are further purified using preparative HPLC with a suitable column (e.g., a

reversed-phase C18 column) and a mobile phase (e.g., a mixture of methanol and water)

to yield the pure compound.

Structure Elucidation: The structure of the isolated Ajugalide D is determined using a

combination of spectroscopic methods, including:

Mass Spectrometry (MS): To determine the molecular weight and elemental composition.
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Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (¹H and ¹³C) and 2D (COSY,

HMQC, HMBC) NMR experiments are used to elucidate the detailed chemical structure

and stereochemistry of the molecule.

Infrared (IR) and Ultraviolet (UV) Spectroscopy: To identify functional groups present in the

molecule.

Biological Activity and Signaling Pathways
As of the current date, there is a notable scarcity of published research specifically

investigating the biological activity, mechanism of action, and associated signaling pathways of

Ajugalide D. While the broader class of neoclerodane diterpenes from the Ajuga genus has

been reported to exhibit a range of biological activities, including anti-inflammatory, cytotoxic,

and antimicrobial properties, these findings have not been specifically attributed to Ajugalide
D.

It is important to note that a related compound, Ajugalide-B (also known as ATMA), isolated

from the same plant, has been studied more extensively. Research on Ajugalide-B has

indicated its potential as an anti-cancer agent that can induce a specific form of apoptosis

known as anoikis. However, it is crucial to emphasize that these findings for Ajugalide-B cannot

be directly extrapolated to Ajugalide D without specific experimental validation.

Due to the lack of available data on signaling pathways directly modulated by Ajugalide D, a

corresponding diagram cannot be provided at this time. Further research is required to

elucidate the biological functions of this compound.

Conclusion
Ajugalide D is a structurally characterized neoclerodane diterpene with a defined chemical

identity. However, its biological role remains largely unexplored. The information provided in

this guide serves as a starting point for researchers who may be interested in investigating the

potential therapeutic applications of this natural product. Future studies are warranted to

uncover the pharmacological profile of Ajugalide D and to determine if it shares any of the

biological activities observed in other related compounds from Ajuga taiwanensis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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